![molecular formula C11H19ClN2O B2378696 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide CAS No. 2411224-27-4](/img/structure/B2378696.png)
2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide
Overview
Description
2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as JNJ-40411813 and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide involves its interaction with various receptors in the brain. It has been shown to be a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in various cognitive processes such as learning and memory. It has also been shown to be a negative allosteric modulator of the NMDA receptor, which is involved in synaptic plasticity and learning.
Biochemical and Physiological Effects:
2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide has been shown to have various biochemical and physiological effects. It has been shown to enhance the activity of the α7 nicotinic acetylcholine receptor, which can improve cognitive function. It has also been shown to decrease the activity of the NMDA receptor, which can have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide in lab experiments is its potential to improve cognitive function. However, one limitation is that its effects on the brain are not fully understood and further research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide. One direction is to further investigate its effects on the α7 nicotinic acetylcholine receptor and its potential as a treatment for cognitive disorders. Another direction is to explore its neuroprotective effects and its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide involves the reaction of 2-chloro-N-(2-hydroxyethyl)propanamide with 1-methyl-3,6-dihydro-2H-pyridin-4-amine in the presence of a base such as potassium carbonate. The resulting product is then purified using chromatography techniques.
Scientific Research Applications
2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have activity at various receptors in the brain, including the α7 nicotinic acetylcholine receptor and the N-methyl-D-aspartate (NMDA) receptor.
properties
IUPAC Name |
2-chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19ClN2O/c1-8(12)11(15)13-9(2)10-4-6-14(3)7-5-10/h4,8-9H,5-7H2,1-3H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLACGOUYGBASJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CCN(CC1)C)NC(=O)C(C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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